Iron(II) acetate
Iron(II) acetate
Iron (II) acetate is a white or light brown solid ionic compound of iron. It is highly soluble in water and it forms a light green tetrahydrate. It is more nontoxic than iron pentacarbonyl and reactivity is better.
Iron(II) acetate is used to synthesize iron oxide nanoparticles which was further used to form iron oxide-poly(ethylene glycol) core-shell nanoparticles (NPs). The core-shell NPs were studied for self-assembly at liquid–liquid interfaces (SALI) forming monolayers.
Iron(II) acetate is used to synthesize iron oxide nanoparticles which was further used to form iron oxide-poly(ethylene glycol) core-shell nanoparticles (NPs). The core-shell NPs were studied for self-assembly at liquid–liquid interfaces (SALI) forming monolayers.
Brand Name:
Vulcanchem
CAS No.:
3094-87-9
VCID:
VC20748895
InChI:
InChI=1S/2C2H4O2.Fe/c2*1-2(3)4;/h2*1H3,(H,3,4);/q;;+2/p-2
SMILES:
CC(=O)[O-].CC(=O)[O-].[Fe+2]
Molecular Formula:
C4H6FeO4
Molecular Weight:
173.93 g/mol
Iron(II) acetate
CAS No.: 3094-87-9
Cat. No.: VC20748895
Molecular Formula: C4H6FeO4
Molecular Weight: 173.93 g/mol
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Specification
| Description | Iron (II) acetate is a white or light brown solid ionic compound of iron. It is highly soluble in water and it forms a light green tetrahydrate. It is more nontoxic than iron pentacarbonyl and reactivity is better. Iron(II) acetate is used to synthesize iron oxide nanoparticles which was further used to form iron oxide-poly(ethylene glycol) core-shell nanoparticles (NPs). The core-shell NPs were studied for self-assembly at liquid–liquid interfaces (SALI) forming monolayers. |
|---|---|
| CAS No. | 3094-87-9 |
| Molecular Formula | C4H6FeO4 |
| Molecular Weight | 173.93 g/mol |
| IUPAC Name | iron(2+);diacetate |
| Standard InChI | InChI=1S/2C2H4O2.Fe/c2*1-2(3)4;/h2*1H3,(H,3,4);/q;;+2/p-2 |
| Standard InChI Key | LNOZJRCUHSPCDZ-UHFFFAOYSA-L |
| SMILES | CC(=O)[O-].CC(=O)[O-].[Fe+2] |
| Canonical SMILES | CC(=O)[O-].CC(=O)[O-].[Fe+2] |
| Melting Point | 190-200 °C |
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